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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B15562049

Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

NSC23005 sodium salt. The following information is critical for ensuring laboratory safety and

proper management of this chemical compound.

Hazard Identification and Safety Precautions
NSC23005 sodium salt is a chemical compound that requires careful handling due to its

potential health effects. According to the safety data sheet, it is classified with the following

hazards[1]:

Harmful if swallowed: Acute oral toxicity.

Causes skin irritation: Can lead to redness, itching, and inflammation upon contact.

Causes serious eye irritation: May result in significant eye discomfort and potential damage.

May cause respiratory irritation: Inhalation of dust can irritate the respiratory tract.
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Hazard Statement GHS Classification Precautionary Measures

Harmful if swallowed Acute toxicity - oral 4 (H302)
Wash thoroughly after

handling.

Causes skin irritation Skin irritation 2 (H315) Wear protective gloves.

Causes serious eye irritation Eye irritation 2A (H319)
Wear eye protection/face

protection.

May cause respiratory irritation
Specific target organ toxicity

(single exposure) 3 (H335)

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling NSC23005 sodium[2][3][4]:

PPE Requirements Table

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

larger quantities.

To prevent eye contact and

serious eye irritation[1].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or chemical-resistant apron

should be worn.

To prevent skin irritation from

direct contact[1].

Respiratory Protection

A NIOSH-approved respirator

should be used if ventilation is

inadequate or if dust is

generated.

To prevent respiratory tract

irritation[1].

Hand Protection
Wear appropriate chemical-

resistant gloves.

To prevent skin contact and

irritation[1].
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Experimental Protocol: Safe Handling of NSC23005
Sodium
The following step-by-step guide ensures the safe handling of NSC23005 sodium in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.

Ensure that an eyewash station and safety shower are readily accessible.

Before starting, confirm that all necessary PPE is available and in good condition.

Keep the container of NSC23005 sodium tightly closed when not in use.

2. Handling the Compound:

Wear all required PPE as specified in the table above.

Avoid generating dust when handling the solid material.

Use a spatula or other appropriate tool to transfer the powder.

If weighing the compound, do so in a fume hood or a ventilated balance enclosure.

Avoid all personal contact, including inhalation[5].

3. Spill Management:

In case of a small spill, ensure adequate ventilation and wear appropriate PPE.

Carefully sweep up the spilled solid material, avoiding dust generation.

Place the collected material into a suitable container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.
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For large spills, evacuate the area and follow emergency procedures.

4. Storage:

Store NSC23005 sodium in a tightly sealed container.

Keep in a dry, cool, and well-ventilated place[6].

Store away from incompatible materials. The safety data sheet does not specify incompatible

materials, but as a general precaution, store away from strong oxidizing agents.

Disposal Plan
The disposal of NSC23005 sodium and any contaminated materials must be conducted in

accordance with all local, state, and federal regulations.

Waste Characterization: Unused NSC23005 sodium should be considered a hazardous

chemical waste.

Containerization: Collect waste material in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste through an authorized hazardous waste

disposal company. Do not dispose of it down the drain or in the regular trash. The safety data

sheet advises seeing Section 13 for disposal information, but no specific methods are

provided in the available search results[1].

Workflow for Safe Handling of NSC23005 Sodium
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Caption: Workflow for the safe handling of NSC23005 sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Personal Protective Equipment - Overview | Occupational Safety and Health
Administration [osha.gov]

3. cdhfinechemical.com [cdhfinechemical.com]

4. fishersci.com [fishersci.com]

5. datasheets.scbt.com [datasheets.scbt.com]

6. nscminerals.ca [nscminerals.ca]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NSC23005 Sodium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562049/docs#essential-safety-and-operational-
guide-for-handling-nsc23005-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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